5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
Overview
Description
5-Amino-1,2-dimethyl-1H-imidazole-4-carbonitrile is a heterocyclic compound . It is also known as 5-Amino-4-cyanoimidazole and 5-Cyano-4-aminoimidazole . The empirical formula of this compound is C4H4N4 . It is a solid substance .
Synthesis Analysis
The synthesis of imidazole derivatives has been extensively studied . For instance, one method involves the reaction of 1,2-diketones and urotropine in the presence of ammonium acetate . Another approach uses N-heterocyclic carbenes (NHC) as both ligand and organocatalysts . The reaction of acetophenones and benzylic amines in the presence of an oxidant, tert-butylhydroperoxide (TBHP), has also been reported .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNC1=C(C#N)N=CN1 . The InChI representation is 1S/C4H4N4/c5-1-3-4(6)8-2-7-3/h2H,6H2,(H,7,8) . Physical And Chemical Properties Analysis
This compound is a solid substance . Its melting point is between 114-123 °C . The molecular weight of this compound is 108.10 .Scientific Research Applications
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile has many applications in the field of organic synthesis and medicinal chemistry. It has been used as a building block in the synthesis of various heterocyclic compounds, such as imidazolopyridines, imidazolopyrazines, and imidazolopyrimidines. It has also been used in the synthesis of various drugs and pharmaceuticals, including antibiotics, antivirals, and anti-cancer agents. In addition, this compound has been used in the synthesis of various fluorescent and photoluminescent compounds, as well as in the synthesis of various dyes and pigments.
Mechanism of Action
The mechanism of action of 5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile is not fully understood. However, it is believed that the compound interacts with various enzymes and receptors in the body, leading to various physiological and biochemical effects. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition results in increased levels of acetylcholine in the brain, leading to increased alertness and improved cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have numerous biochemical and physiological effects. It has been shown to act as an antioxidant, scavenging free radicals and reducing oxidative damage. It has also been shown to have anti-inflammatory and anti-nociceptive effects, reducing inflammation and pain. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from damage and death. Finally, this compound has been shown to have anticonvulsant effects, reducing the severity and frequency of seizures.
Advantages and Limitations for Lab Experiments
The use of 5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile in lab experiments has several advantages. It is a relatively inexpensive compound, making it cost-effective for use in experiments. It is also a versatile compound, with numerous applications in the field of organic synthesis and medicinal chemistry. Finally, it is relatively easy to synthesize, making it readily available for use in experiments.
However, there are also some limitations to using this compound in lab experiments. For example, the compound is unstable in the presence of light and air, so it must be stored in a cool, dark place. In addition, the compound is highly toxic, so it must be handled with extreme caution.
Future Directions
The potential applications of 5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile are vast and varied. In the future, it could be used to synthesize a wide range of drugs and pharmaceuticals, including antibiotics, antivirals, and anti-cancer agents. It could also be used to synthesize fluorescent and photoluminescent compounds, as well as dyes and pigments. Finally, it could be used to develop new and improved treatments for various neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and epilepsy.
Synthesis Methods
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile can be synthesized using a variety of methods. The most common method involves the reaction of 1,2-dimethyl-1H-imidazole-4-carbonyl chloride with sodium azide in acetonitrile. The reaction yields this compound as the major product, with other minor byproducts. Other methods for synthesizing this compound include the reaction of 1,2-dimethyl-1H-imidazole-4-carbonyl chloride with sodium nitrite in acetonitrile, as well as the reaction of 1,2-dimethyl-1H-imidazole-4-carbonyl chloride with sodium azide in dimethylformamide (DMF).
Safety and Hazards
The safety information available indicates that 5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile is classified as Acute Tox. 4 Oral - Eye Dam. 1 . The hazard statements associated with this compound are H302 - H318 . Precautionary statements include P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile involves the reaction of 2,4-dimethylimidazole with cyanogen bromide followed by reduction with sodium borohydride and subsequent reaction with ammonia.", "Starting Materials": [ "2,4-dimethylimidazole", "cyanogen bromide", "sodium borohydride", "ammonia" ], "Reaction": [ "Step 1: 2,4-dimethylimidazole is reacted with cyanogen bromide in anhydrous acetonitrile to form 2,4-dimethylimidazole-5-carbonitrile.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride in methanol to form 5-amino-2,4-dimethyl-1H-imidazole-4-carbonitrile.", "Step 3: The final step involves the reaction of the product from step 2 with ammonia in ethanol to form 5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile." ] } | |
CAS RN |
80052-79-5 |
Molecular Formula |
C6H8N4 |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
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